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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

stereoselective synthesis of β-lactams utilizing a mixed carboxylic-benzenesulfonic
anhydride derivative. The methods outlined are based on published research and are intended

to guide researchers in the stereoselective construction of this important heterocyclic motif.

Introduction
Benzenesulfonic anhydride and its derivatives are powerful reagents in organic synthesis,

primarily serving as activating agents and catalysts. While direct applications of

benzenesulfonic anhydride in stereoselective reactions are not widely documented, a notable

example involves the use of a cyclic mixed carboxylic-sulfonic anhydride, benzo[c][1]

[2]oxathiin-3(4H)-one 1,1-dioxide, in the diastereoselective synthesis of β-lactams. This

reaction proceeds via a formal [2+2] cycloaddition (a Staudinger-type reaction) between the

mixed anhydride and various imines, showing a notable preference for the formation of the

trans-diastereomer.[1][2]

These water-soluble β-lactam benzene sulfonic acids represent a unique class of compounds

with potential applications in medicinal chemistry, where the sulfonic acid moiety can enhance

pharmacokinetic properties. The diastereoselectivity of this reaction provides a valuable tool for

controlling the stereochemistry of the resulting β-lactam core.
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Application 1: Diastereoselective Synthesis of β-
Lactams
This section details the reaction of the mixed carboxylic-sulfonic anhydride, benzo[c][1]

[2]oxathiin-3(4H)-one 1,1-dioxide, with imines to yield β-lactams. The reaction generally favors

the formation of the trans-isomer.

Reaction Scheme
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Synthesis

Work-up

Purification & Analysis

Dissolve Imine and Base in DCM

Add Mixed Anhydride Solution

Stir at Room Temperature

Quench with Water

Extract with DCM

Dry and Concentrate
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Spectroscopic Characterization (NMR, HRMS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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